Cas no 2580251-22-3 (3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid)

3-{(tert-Butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid is a protected benzoic acid derivative featuring both a tert-butoxycarbonyl (Boc) amino group and a hydroxyl substituent on the aromatic ring. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual functionality, enabling selective modifications at either the Boc-protected amine or the carboxylic acid moiety. The tert-butoxycarbonyl group provides stability under basic conditions while allowing deprotection under mild acidic conditions, making it suitable for peptide coupling and intermediate synthesis. The hydroxyl group further enhances reactivity for derivatization. Its structural features make it a versatile building block for constructing complex molecules with precise control over regiochemistry.
3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid structure
2580251-22-3 structure
Product Name:3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid
CAS No:2580251-22-3
MF:C13H17NO5
MW:267.277784109116
CID:5662750
PubChem ID:165891287
Update Time:2025-06-09

3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2580251-22-3
    • EN300-27718301
    • 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
    • 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid
    • Inchi: 1S/C13H17NO5/c1-7-8(11(16)17)5-6-9(15)10(7)14-12(18)19-13(2,3)4/h5-6,15H,1-4H3,(H,14,18)(H,16,17)
    • InChI Key: CREVZAPBZZOFNH-UHFFFAOYSA-N
    • SMILES: O(C(NC1C(=CC=C(C(=O)O)C=1C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 267.11067264g/mol
  • Monoisotopic Mass: 267.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.9Ų

3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27718301-1g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3
1g
$871.0 2023-09-10
Enamine
EN300-27718301-5g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3
5g
$2525.0 2023-09-10
Enamine
EN300-27718301-10g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3
10g
$3746.0 2023-09-10
Enamine
EN300-27718301-0.05g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
0.05g
$732.0 2025-03-20
Enamine
EN300-27718301-0.1g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
0.1g
$767.0 2025-03-20
Enamine
EN300-27718301-0.25g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
0.25g
$801.0 2025-03-20
Enamine
EN300-27718301-0.5g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
0.5g
$836.0 2025-03-20
Enamine
EN300-27718301-1.0g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
1.0g
$871.0 2025-03-20
Enamine
EN300-27718301-2.5g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
2.5g
$1707.0 2025-03-20
Enamine
EN300-27718301-5.0g
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-2-methylbenzoic acid
2580251-22-3 95.0%
5.0g
$2525.0 2025-03-20

Additional information on 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid

Professional Introduction to 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic Acid (CAS No. 2580251-22-3)

3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid, identified by its CAS number 2580251-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an amide group and a hydroxyl group in its molecular structure suggests potential applications in drug development, particularly in the design of targeted therapeutics.

The< strong>tert-butoxycarbonyl (Boc) protecting group in the molecule plays a crucial role in its utility as a synthetic building block. The Boc group is widely employed in peptide synthesis and other organic transformations to protect amine functionalities, ensuring selectivity and stability during multi-step synthetic pathways. This characteristic makes 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid particularly useful in the preparation of complex pharmaceuticals where precise functional group control is essential.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>4-hydroxy-2-methylbenzoic acid derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds incorporating this scaffold exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl group at the 4-position and the methyl substituent at the 2-position contribute to the molecule's interactiveness with biological targets, enhancing its pharmacological potential.

In particular, research has focused on leveraging the< strong>hydroxyl and< strong>amide functionalities of this compound for the design of enzyme inhibitors. Enzyme inhibition is a cornerstone strategy in drug discovery, aiming to modulate biological pathways by interfering with specific enzymatic activities. The structural features of 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid make it a promising candidate for developing inhibitors targeting key enzymes involved in diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. The introduction of the Boc group necessitates conditions that prevent unwanted side reactions, such as deprotection or racemization. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been explored to enhance the efficiency and scalability of its production.

Evaluation of the pharmacokinetic properties of 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid is critical for its potential application in drug development. Studies have begun to investigate its solubility, stability, and metabolic degradation pathways. These parameters are essential for determining its bioavailability and therapeutic efficacy. Additionally, computational modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level.

The growing interest in natural product-inspired drug design has also prompted investigations into derivatives of< strong>4-hydroxy-2-methylbenzoic acid. By incorporating additional functional groups or modifying existing ones, researchers aim to enhance binding affinity and selectivity against specific biological targets. The versatility of 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid lies in its ability to serve as a versatile scaffold for such modifications.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-hydroxy-2-methylbenzoic acid (CAS No. 2580251-22-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups position it as a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in the development of targeted therapeutics for various diseases. As synthetic methodologies and computational tools advance, the potential applications of this compound are expected to expand further, solidifying its role as a key player in modern drug discovery.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd